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Compound of Interest

Compound Name: Diphenylacetaldehyde

Cat. No.: B122555 Get Quote

Essential Safety and Handling Guide for
Diphenylacetaldehyde
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

Diphenylacetaldehyde. Adherence to these procedures is essential for ensuring laboratory

safety and minimizing risks.

Hazard Identification and Personal Protective
Equipment (PPE)
Diphenylacetaldehyde is a combustible liquid that can cause severe skin burns, serious eye

damage, and may be fatal if swallowed and enters the airways.[1][2] It is crucial to use

appropriate Personal Protective Equipment (PPE) to prevent exposure. The required PPE is

outlined below.
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PPE Category Item
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Handle with gloves. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices. Wash and dry

hands.[3]

Eye and Face Protection
Safety glasses with side-

shields or goggles

Wear safety glasses with side-

shields conforming to NIOSH

(US) or EN 166 (EU).[3] A face

shield may be necessary for

splash protection.

Skin and Body Protection
Laboratory coat or impervious

clothing

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[4] The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.[3]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Use a respirator if engineering

controls (e.g., fume hood) are

not available or are insufficient

to control exposure. If the

respirator is the sole means of

protection, use a full-face

supplied air respirator.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for Diphenylacetaldehyde.
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Property Value

Molecular Formula C₁₄H₁₂O[5]

Molecular Weight 196.24 g/mol

Appearance Liquid

Color Colorless to light yellow[3]

Boiling Point 315 °C (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

Density 1.106 g/mL at 25 °C (lit.)

Operational Plan: Safe Handling and Disposal
A systematic approach to handling and disposing of Diphenylacetaldehyde is critical to ensure

safety.

1. Preparation and Engineering Controls:

Conduct all work with Diphenylacetaldehyde in a well-ventilated area, preferably within a

chemical fume hood.[3]

Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[4]

Eliminate all ignition sources from the handling area, such as open flames, sparks, and hot

surfaces.[1]

Prohibit eating, drinking, and smoking in the designated handling area.[2]

2. Handling and Transfer:

Avoid contact with skin and eyes.[3]

Do not breathe mist or vapors.[1]
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Wash hands thoroughly after handling.[1]

Contaminated work clothing should not be allowed out of the workplace.[1]

3. Spill Management:

Small Spills: Absorb with an inert material (e.g., dry sand, vermiculite) and place in a

suitable, sealed container for disposal.[1]

Large Spills: Dike the spilled material to prevent spreading. Stop the flow of material if it can

be done without risk.[1]

Ensure the spill area is thoroughly cleaned and decontaminated.

4. Disposal Plan:

All waste containing Diphenylacetaldehyde must be treated as hazardous waste.

Dispose of contents and containers in accordance with local, regional, and national

hazardous waste regulations.[1][4]

Do not allow the product to enter drains.[3]

Procedural Workflow
The following diagram illustrates the logical flow for the safe handling of

Diphenylacetaldehyde.
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Safe Handling Workflow for Diphenylacetaldehyde

Preparation
- Verify fume hood function

- Assemble all necessary PPE
- Remove ignition sources

Handling
- Wear appropriate PPE

- Dispense and use in fume hood
- Avoid skin/eye contact and inhalation

Post-Handling
- Decontaminate work surfaces

- Remove and dispose of PPE correctly

Spill Response
- Evacuate and ventilate area

- Use appropriate spill kit
- Absorb and containerize waste

If Spill Occurs

Emergency Procedures
- Eye Contact: Rinse with water for 15 min
- Skin Contact: Wash with soap and water

- Inhalation: Move to fresh air
- Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

In Case of Exposure

Waste Disposal
- Collect all waste in labeled, sealed containers
- Dispose as hazardous waste per regulations

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.vigon.com/product/phenyl-acetaldehyde-50-in-dpg/?doc=MSDS/502010_vigon_sds_us_english.pdf&namee=PhenylAcetaldehyde50inDPGSDS
https://www.vigon.com/product/phenyl-acetaldehyde-fcc-pure/?doc=MSDS/500316_vigon_sds_us_english.pdf&namee=PhenylAcetaldehydeFCCPureSDS
https://static.cymitquimica.com/products/3U/pdf/sds-D8262.pdf
https://www.fishersci.com/store/msds?partNumber=AC117140050&productDescription=DIPHENYLACETALDEHYDE%2C+97+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylacetaldehyde
https://www.benchchem.com/product/b122555#personal-protective-equipment-for-handling-diphenylacetaldehyde
https://www.benchchem.com/product/b122555#personal-protective-equipment-for-handling-diphenylacetaldehyde
https://www.benchchem.com/product/b122555#personal-protective-equipment-for-handling-diphenylacetaldehyde
https://www.benchchem.com/product/b122555#personal-protective-equipment-for-handling-diphenylacetaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122555?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

